Cas no 393-41-9 (2,5-dimethylbenzene-1-sulfonyl fluoride)

2,5-dimethylbenzene-1-sulfonyl fluoride structure
393-41-9 structure
Product Name:2,5-dimethylbenzene-1-sulfonyl fluoride
CAS No:393-41-9
MF:C8H9FO2S
MW:188.219264745712
MDL:MFCD21881220
CID:1512145
PubChem ID:15741779
Update Time:2025-04-21

2,5-dimethylbenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

    • benzenesulfonyl fluoride, 2,5-dimethyl-
    • LogP
    • 2,5-Dimethylbenzenesulfonyl fluoride
    • 2,5-dimethylbenzene-1-sulfonyl fluoride
    • 393-41-9
    • EN300-224394
    • BY-0267
    • DTXSID601288817
    • 2,5-DIMETHYL-BENZENESULFONYL FLUORIDE
    • 2,5-DIMETHYL-BENZENESULFONYLFLUORIDE
    • MDL: MFCD21881220
    • Inchi: 1S/C8H9FO2S/c1-6-3-4-7(2)8(5-6)12(9,10)11/h3-5H,1-2H3
    • InChI Key: LIEBRHUMXKVERB-UHFFFAOYSA-N
    • SMILES: S(C1C=C(C)C=CC=1C)(=O)(=O)F

Computed Properties

  • Exact Mass: 188.03077
  • Monoisotopic Mass: 188.03072886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 42.5Ų

Experimental Properties

  • PSA: 34.14

2,5-dimethylbenzene-1-sulfonyl fluoride Pricemore >>

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